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Compound of Interest

Compound Name: BO3482

Cat. No.: B10799506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BO3482 is a novel dithiocarbamate carbapenem compound with demonstrated antimicrobial

activity.[1] It is particularly effective against methicillin-resistant Staphylococci (MRS), exhibiting

a minimum inhibitory concentration (MIC90) of 6.25 µg/mL.[1] Proper preparation of a stock

solution is the first critical step for in vitro and in vivo experimental accuracy and reproducibility.

This document provides a detailed protocol for the preparation, storage, and handling of

BO3482 stock solutions.

Physicochemical and Biological Properties
A summary of the key quantitative data for BO3482 is presented in the table below for easy

reference.
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Property Value

Molecular Weight 383.44 g/mol

Chemical Formula C₁₄H₂₀N₂NaO₅S₂

CAS Number 198013-53-5

Biological Activity Antimicrobial, inhibits MRS

MIC90 vs. MRS 6.25 µg/mL

Solubility DMSO: > 45 mg/mLWater: Insoluble

Storage (Dry Powder) -20°C for 3 years4°C for 2 years

Storage (In Solvent) -80°C for 6 months-20°C for 1 month

Experimental Protocol: Preparation of a 10 mM
BO3482 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BO3482 in dimethyl

sulfoxide (DMSO).

Materials:

BO3482 powder (CAS: 198013-53-5)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-use Handling: Before opening the vial, centrifuge the BO3482 powder to ensure all the

material is at the bottom of the container.

Weighing: Carefully weigh out the desired amount of BO3482 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.3834 mg of BO3482 (Molecular Weight = 383.44). Calculation: 383.44

g/mol * 0.010 mol/L * 0.001 L = 0.0003834 g = 0.3834 mg

Dissolution: Add the appropriate volume of DMSO to the weighed BO3482 powder. For the

example above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming (to no more than 37°C) may be applied if necessary to aid

dissolution.

Sterilization (Optional): As DMSO has antimicrobial properties, filtration is often not

necessary. However, if required for a specific application, the prepared stock solution can be

sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][2] Store the aliquots at -20°C

for up to one month or at -80°C for up to six months.[1][2]

Note on Dilutions for Cell-Based Assays:

When preparing working solutions for cell-based assays, the stock solution should be diluted in

the culture medium. It is crucial to ensure that the final concentration of DMSO is less than

0.5% to prevent cellular toxicity.[3]

Visualizations
Diagram 1: Workflow for BO3482 Stock Solution Preparation
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Caption: Workflow for preparing a BO3482 stock solution.

Diagram 2: Proposed Mechanism of Action of BO3482
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BO3482 Action
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Caption: Inhibition of bacterial cell wall synthesis by BO3482.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BO3482 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799506#how-to-prepare-bo3482-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10799506#how-to-prepare-bo3482-stock-solution
https://www.benchchem.com/product/b10799506#how-to-prepare-bo3482-stock-solution
https://www.benchchem.com/product/b10799506#how-to-prepare-bo3482-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10799506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

